3-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-7-carboxylic acid dihydrochloride
Description
3-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-7-carboxylic acid dihydrochloride is a chemical compound that has been synthesized and studied extensively in the field of scientific research. This compound has shown great potential in various research applications due to its unique chemical structure and properties. In
Scientific Research Applications
Synthesis of Aminothiazoles
The compound is used as a reagent in the synthesis of aminothiazoles . Aminothiazoles are important in medicinal chemistry due to their wide range of biological activities, including antifungal, antibacterial, and antitumor properties.
Preparation of Amino-pyrido-indol-carboxamides
It is also used in the preparation of amino-pyrido-indol-carboxamides . These compounds have potential as Janus Kinase 2 (JAK2) inhibitors, which could be useful in the therapy of myeloproliferative disorders.
Synthesis of Pyridine Derivatives
The compound is involved in the synthesis of pyridine derivatives . These derivatives can act as inhibitors of Transforming Growth Factor-beta 1 (TGF-β1) and active A signaling, which are important pathways in various diseases, including cancer and fibrosis.
Production of MK-2461 Analogs
MK-2461 analogs, which are inhibitors of c-Met kinase, can be produced using this compound . c-Met kinase is a protein that plays a crucial role in cellular growth, survival, and migration. Inhibitors of c-Met kinase are being investigated for their potential in cancer treatment.
Synthesis of Isoquinolin-3-amine Derivatives
The compound is used in the synthesis of N-(6-chloro-3-nitropyridin-2-yl)5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine . This compound is a potential irreversible inhibitor of the monopolar spindle 1 (MPS1) kinase, a potential therapeutic target for the treatment of various malignancies such as triple negative breast cancer .
Development of Dual Kinase Inhibitors
The compound is used in the development of dual kinase inhibitors . One such inhibitor is 1-[3-(1-methyl-1H-pyrazol-4-yl)-5-oxo-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-7-yl]-N-(pyridin-2-ylmethyl)methanesulfonamide (MK-8033), a specific c-Met/Ron dual kinase inhibitor with preferential affinity for the activated state of c-Met . This inhibitor has shown full inhibition of tumor growth in a c-Met amplified (GTL-16) subcutaneous tumor xenograft model .
properties
IUPAC Name |
3-(1-methylpyrazol-4-yl)-1H-indazole-7-carboxylic acid;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O2.2ClH/c1-16-6-7(5-13-16)10-8-3-2-4-9(12(17)18)11(8)15-14-10;;/h2-6H,1H3,(H,14,15)(H,17,18);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKTSZXVMLQMLBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NNC3=C2C=CC=C3C(=O)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-7-carboxylic acid dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-N-((2-(pyrrolidin-1-yl)pyridin-4-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide](/img/structure/B2620271.png)
![N-(3,4-dichlorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxamide](/img/structure/B2620275.png)
![(Z)-methyl 2-(6-fluoro-2-((3-(phenylthio)propanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2620276.png)
![(2R)-2-Azido-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid](/img/structure/B2620285.png)
![1,9-Diazatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-triene](/img/structure/B2620291.png)